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Drug Cost Comparison

While the overall treatment cost is lower, the direct price of the medication is a factor in economic analyses.

The table below provides a cost comparison of clozapine with other oral atypical antipsychotics, based on

Canadian formulary data. Please note that these are older list prices (2013-2017) and will vary by country

and healthcare system.

Drug
Recommended Daily
Dose

Average Daily Drug Cost
($)

Annual Drug Cost
($)

Clozapine
(generic)

300 - 600 mg [1] $7.93 - $15.87 [1] $2,896 - $5,792 [1]

Clozapine (generic) 150 - 600 mg [2] $3.06 - $15.87 [2] $1,117 - $5,792 [2]

Olanzapine

(generic)

5 - 20 mg [2] $0.90 - $3.59 [2] $328 - $1,312 [2]

Risperidone

(generic)

4 - 6 mg [2] $1.21 - $1.82 [2] $443 - $665 [2]

Aripiprazole (Abilify) 10 - 15 mg [2] $4.13 - $4.78 [2] $1,509 - $1,746 [2]
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Drug
Recommended Daily
Dose

Average Daily Drug Cost
($)

Annual Drug Cost
($)

Quetiapine (generic) 400 - 800 mg (XR) [2] $2.10 - $4.19 [2] $765 - $1,530 [2]

Experimental Protocols and Key Evidence

For researchers, the methodology behind these economic findings is critical. The key evidence comes from

several robust study designs.

Randomized Clinical Trials (RCTs): The highest level of evidence comes from multi-site RCTs, like

the VA Cooperative Study [3]. These studies typically involve randomly assigning patients with
treatment-resistant schizophrenia to either clozapine or an active comparator (e.g., haloperidol).

Outcomes—including clinical symptoms, hospital days, and all associated healthcare costs—are then
compared between groups over a defined period (e.g., one year). This design allows for a direct,

causal assessment of clozapine's impact.
Mirror-Image Studies: This is a common and informative design in this field [4] [5] [6]. In a mirror-

image study, researchers collect data on hospital use (days, frequency, costs) for a period before a
patient starts clozapine (e.g., 2-3 years) and then compare it to an equal period after clozapine
initiation. The patient acts as their own control, which powerfully demonstrates the change following
treatment.

Cohort Studies and Trend Analyses: Large-scale analyses of hospital discharge records and
prescription databases provide real-world evidence of clozapine's utilization and effectiveness over

time [7]. These studies can track trends in clozapine prescription rates and associated outcomes like
length of hospital stay across entire health systems.

The following diagram illustrates the logical relationship and workflow for establishing clozapine's

economic value, derived from the methodologies above.
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Patient Population:
Treatment-Resistant Schizophrenia (TRS)

Intervention:
Initiate Clozapine Treatment

Primary Clinical Outcome:
Reduction in Psychiatric Symptoms

(Improved stability)

Key Functional Outcome:
Decreased Need for Inpatient Care

Direct Economic Impact:
Fewer Hospitalizations
Shorter Hospital Stays

Overall Economic Result:
Net Reduction in Total Healthcare Costs

Despite Drug Acquisition Cost

Click to download full resolution via product page

Key Takeaways for Researchers

Target Population is Crucial: The economic benefit of clozapine is not uniform. The most significant
cost savings are consistently observed in patients with a history of high hospital utilization prior to

treatment [3]. For these patients, clozapine is not just clinically superior but also highly cost-effective.
Savings are Sustainable: The reduction in hospital use is not a short-term effect. Studies tracking

patients for 2 to 3 years show that the savings are sustained over time, particularly for those who
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continue treatment [4] [6].

Real-World Underutilization: Despite its proven efficacy and cost-effectiveness in the right
population, clozapine remains underprescribed in many regions, including Japan and Taiwan, due

to safety concerns and monitoring requirements [5] [7]. This represents a significant gap between
evidence and practice.

In summary, for researchers and drug development professionals, the data robustly indicates that clozapine

presents a compelling case of a higher acquisition cost being offset by superior outcomes, making it a cost-

effective cornerstone for managing treatment-resistant schizophrenia.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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